Cas no 58705-26-3 (L-Phenylalanine, L-phenylalanyl-L-prolyl-)

• Product name: L-Phenylalanine, L-phenylalanyl-L-prolyl-
• CAS No: 58705-26-3
• MF: C₂₃H₂₇N₃O₄
• MW: 409.47818
• CID: 341174
• PubChem ID: 11989734

L-Phenylalanine, L-phenylalanyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-phenylalanyl-L-prolyl-
• (2S)-2-[[(2S)-1-[(2S)-2-amino-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• CHEBI:161817
• Phenylalanyl-prolyl-phenylalanine
• L-Phenylalanyl-L-prolyl-L-phenylalanine
• 58705-26-3
• Phe-Pro-Phe
• (S)-2-((S)-1-((S)-2-Amino-3-phenylpropanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• DTXSID10475321
• CTK1E9082

• Inchi： InChI=1S/C23H27N3O4/c24-18(14-16-8-3-1-4-9-16)22(28)26-13-7-12-20(26)21(27)25-19(23(29)30)15-17-10-5-2-6-11-17/h1-6,8-11,18-20H,7,12-15,24H2,(H,25,27)(H,29,30)
• InChI Key： CKJACGQPCPMWIT-UHFFFAOYSA-N
• SMILES： NC(C(N1CCCC1C(NC(C(O)=O)CC1C=CC=CC=1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 409.20031
• Monoisotopic Mass: 409.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 0

Experimental Properties

• PSA: 112.73